Cas no 1003709-47-4 (2-Bromo-4-fluoro-6-methylbenzoic acid)
1003709-47-4 structure
Product Name:2-Bromo-4-fluoro-6-methylbenzoic acid
CAS No:1003709-47-4
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD09263435
CID:838139
PubChem ID:45073547
Update Time:2025-04-19
2-Bromo-4-fluoro-6-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluoro-6-methylbenzoic acid
- AG-C-28791
- ANW-54399
- CTK7B7982
- LS10527
- PubChem1363
- SureCN1870058
- 2-Bromo-4-fluoro-6-methylbenzoicacid
- VOFBSAUUUDKWGR-UHFFFAOYSA-N
- RP28050
- FCH1392013
- CM12507
- 2-bromo-4-fluoro-6-methyl-benzoic acid
- BC002149
- AX8169898
- AB0031291
- X4312
- 4-Fluoro-2-bromo-6-methylbenzoic acid
- CS-0041779
- DB-025855
- DS-11857
- 1003709-47-4
- EN300-1301368
- AKOS016001393
- J-508288
- SCHEMBL1870058
- Z1269190407
- Benzoic acid, 2-bromo-4-fluoro-6-methyl-
- DTXSID00662783
- MFCD09263435
-
- MDL： MFCD09263435
- Inchi： 1S/C8H6BrFO2/c1-4-2-5(10)3-6(9)7(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： VOFBSAUUUDKWGR-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C)=C1C(=O)O)F
Computed Properties
- Exact Mass: 231.95348
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.6
Experimental Properties
- Density: 1.680±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
- PSA: 37.3
2-Bromo-4-fluoro-6-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159007-1g |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 95% | 1g |
$158 | 2021-06-16 | |
| Chemenu | CM159007-5g |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 95% | 5g |
$552 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE329-200mg |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 97% | 200mg |
363.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE329-50mg |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 97% | 50mg |
148.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE329-100mg |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 97% | 100mg |
281CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE329-250mg |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 97% | 250mg |
553CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE329-1g |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 97% | 1g |
1452.0CNY | 2021-07-12 | |
| Alichem | A019064937-5g |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 95% | 5g |
$561.13 | 2023-09-04 | |
| Chemenu | CM159007-1g |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM159007-5g |
2-Bromo-4-fluoro-6-methylbenzoic acid |
1003709-47-4 | 95% | 5g |
$*** | 2023-03-30 |
2-Bromo-4-fluoro-6-methylbenzoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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